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Compound of Interest

Compound Name: Panipenem-betamipron

Cat. No.: B1147614 Get Quote

This guide provides a detailed comparison of the in vitro antibacterial activity of two

carbapenem antibiotics: panipenem-betamipron and biapenem. The data presented is

compiled from various studies to offer a comprehensive overview for researchers, scientists,

and drug development professionals.

Comparative In Vitro Susceptibility
The in vitro potency of panipenem and biapenem has been evaluated against a wide array of

clinically relevant bacterial pathogens. The following tables summarize the Minimum Inhibitory

Concentration (MIC) values, which represent the lowest concentration of an antibiotic that

prevents visible growth of a bacterium. Specifically, the MIC50 and MIC90 values indicate the

concentrations at which 50% and 90% of the tested strains are inhibited, respectively.

Gram-Positive Aerobes
Both panipenem and biapenem demonstrate potent activity against many Gram-positive

organisms. Notably, panipenem has shown particularly strong activity against Streptococcus

pneumoniae, including penicillin-resistant strains.[1][2] In one study, panipenem demonstrated

the strongest antibacterial activity among the carbapenems tested against Streptococcus

species.[3] Biapenem is also highly active against Gram-positive bacteria, with its potency

being comparable to that of imipenem.[4]
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Organism Antibiotic MIC50 (μg/mL) MIC90 (μg/mL)

Methicillin-susceptible

Staphylococcus

aureus (MSSA)

Panipenem ≤0.06 ≤0.06

Biapenem N/A N/A

Streptococcus

pneumoniae

(Penicillin-susceptible)

Panipenem 0.012 0.012

Biapenem N/A N/A

Streptococcus

pneumoniae

(Penicillin-

intermediate)

Panipenem 0.05 0.05

Biapenem N/A N/A

Streptococcus

pneumoniae

(Penicillin-resistant)

Panipenem 0.39 0.39

Biapenem N/A N/A

Note: N/A indicates that specific data was not available in the reviewed sources.

Gram-Negative Aerobes
Against Gram-negative bacteria, both carbapenems exhibit a broad spectrum of activity.

Biapenem has been shown to be as active as, and in some cases more active than, imipenem

against Gram-negative organisms.[4] It is particularly effective against members of the

Enterobacteriaceae family and Pseudomonas aeruginosa.[5][6] Panipenem's activity against

Enterobacteriaceae is comparable to that of imipenem.[3]
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Organism Antibiotic MIC50 (μg/mL) MIC90 (μg/mL)

Escherichia coli

(ESBL-producing)
Biapenem 0.125 0.25

Panipenem N/A N/A

Klebsiella

pneumoniae (ESBL-

producing)

Biapenem 0.06 0.06

Panipenem N/A N/A

Pseudomonas

aeruginosa
Biapenem 1 32

Panipenem N/A N/A

Acinetobacter

baumannii
Biapenem 32 64

Panipenem N/A N/A

Note: N/A indicates that specific data was not available in the reviewed sources.

Experimental Protocols
The in vitro activity data presented is primarily determined through standardized antimicrobial

susceptibility testing methods, most commonly the agar dilution or broth microdilution methods,

as recommended by the Clinical and Laboratory Standards Institute (CLSI).

Agar Dilution Method
Preparation of Antibiotic Plates: A series of agar plates are prepared, each containing a

different, doubling concentration of the antibiotic to be tested.

Inoculum Preparation: The bacterial isolates to be tested are cultured in a suitable broth

medium to achieve a standardized turbidity, typically equivalent to a 0.5 McFarland standard.

Inoculation: The standardized bacterial suspension is then inoculated onto the surface of

each antibiotic-containing agar plate.
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Incubation: The inoculated plates are incubated under appropriate atmospheric and

temperature conditions (e.g., 35°C for 18-24 hours).

MIC Determination: The MIC is recorded as the lowest concentration of the antibiotic that

completely inhibits the visible growth of the bacteria on the agar plate.

Workflow Visualization
The following diagram illustrates the general workflow for determining the Minimum Inhibitory

Concentration (MIC) of an antimicrobial agent using the agar dilution method.
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Workflow for MIC Determination by Agar Dilution.

Summary
Both panipenem-betamipron and biapenem are potent carbapenem antibiotics with broad in

vitro activity against a wide range of Gram-positive and Gram-negative bacteria. Panipenem

shows exceptional activity against Streptococcus pneumoniae, including resistant strains.

Biapenem demonstrates robust activity against Enterobacteriaceae and other challenging

Gram-negative pathogens. The choice between these agents in a clinical setting would likely

be guided by local susceptibility patterns, the specific pathogen identified, and the site of

infection. Further head-to-head comparative studies would be beneficial to provide a more

definitive differentiation of their in vitro activity profiles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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